Cas no 1805262-13-8 (3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine
• CAS No: 1805262-13-8
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4867211
• Update Time: 2025-06-23

3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-4-3(12(13)14)1-2(5(8)9)11-6(4)10/h1,5H
• InChI Key： NRSCXYGCUSSNST-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine

Professional Introduction to 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1805262-13-8)

3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1805262-13-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core substituted with chloro, iodo, nitro, and difluoromethyl groups, imparts distinct chemical properties that make it valuable for further derivatization and functionalization.

The significance of 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine lies in its versatility as a building block for drug discovery initiatives. The presence of multiple reactive sites—such as the halogen atoms and the nitro group—allows for diverse chemical transformations, enabling researchers to explore a wide range of pharmacophores. In recent years, there has been a growing interest in incorporating fluorinated moieties into pharmaceutical compounds due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The difluoromethyl group in this compound is particularly noteworthy, as it has been extensively studied for its potential to improve drug-like properties.

Recent advancements in synthetic chemistry have highlighted the utility of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated its role in constructing kinase inhibitors, which are critical targets in oncology research. The pyridine scaffold is a common motif in many kinase inhibitors, and the introduction of electron-withdrawing groups such as the nitro and chloro substituents can fine-tune the electronic properties of the molecule, thereby influencing its interactions with biological targets. Additionally, the iodo and difluoromethyl groups provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry.

In the realm of agrochemicals, 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine has shown promise as a precursor for developing new pesticides and herbicides. The structural features of this compound contribute to its potential as an intermediate in synthesizing molecules that exhibit potent activity against pests while maintaining environmental safety. The incorporation of halogen atoms and fluorinated groups often enhances the bioactivity and selectivity of agrochemicals, making them more effective at lower concentrations.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a pyridine derivative followed by sequential functionalization with chloro, iodo, and nitro groups. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

From a computational chemistry perspective, the molecular properties of 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine have been extensively modeled to understand its reactivity and interactions. Quantum mechanical calculations have provided insights into the electronic structure and energetic landscape of this compound, aiding in the design of efficient synthetic routes. Furthermore, molecular dynamics simulations have been employed to study its behavior in different environments, such as solution or solid-state phases. These computational studies are essential for guiding experimental efforts and predicting potential applications.

The pharmacological profile of derivatives derived from 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine has been explored in several preclinical studies. Researchers have synthesized various analogs to evaluate their biological activity against different targets. For example, modifications at the difluoromethyl position have been shown to modulate receptor binding affinity significantly. Such studies contribute valuable data to the drug discovery pipeline, helping to identify lead compounds that can proceed to clinical development.

The safety and regulatory aspects of working with 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation or unwanted side reactions. Additionally, waste disposal must comply with local regulations to minimize environmental impact.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1805262-13-8) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new uses for this compound, its importance in drug discovery and agricultural science is likely to grow further.